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Compound of Interest

Compound Name: 1-Amino-2-indanol

Cat. No.: B1258337

Technical Support Center: 1-Amino-2-indanol

This guide provides researchers, scientists, and drug development professionals with essential
information on the common pitfalls in the handling and storage of 1-amino-2-indanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-amino-2-indanol?

Al: 1-Amino-2-indanol is considered a hazardous substance. The primary hazards include:

Skin Corrosion/Irritation: Causes skin irritation.[1][2][3][4]

Serious Eye Damage/Eye Irritation: Can cause serious eye irritation or damage.[1][2][4]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2][5]

Acute Toxicity: It is harmful if swallowed or in contact with skin.[1]

Always consult the Safety Data Sheet (SDS) before handling this chemical and wear
appropriate personal protective equipment (PPE).[1][5]

Q2: How should | properly store 1-amino-2-indanol?
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A2: To ensure the stability and safety of 1-amino-2-indanol, it should be stored in a tightly
closed container in a dry, cool, and well-ventilated place.[1] Some sources also recommend
storing it under a nitrogen atmosphere as it can be air-sensitive.[3][6]

Q3: What materials are incompatible with 1-amino-2-indanol?

A3: Avoid contact with acids, bases, strong oxidizing agents, and halogenated agents, as these
can lead to hazardous reactions.[1]

Q4: What are the signs of degradation or impurity in 1-amino-2-indanol?

A4: While typically an off-white to cream-colored powder[1][7], any significant change in color,
such as darkening, may indicate degradation or the presence of impurities. A lower than
expected melting point can also be an indicator of impurity. The typical melting point is in the
range of 117-121 °C.[1][8]

Troubleshooting Guide
Problem: Unexpected Reaction Outcome or Low Yield

This is a common issue that can arise from several factors related to the quality and handling of
1-amino-2-indanol.

Troubleshooting Workflow:
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Caption: Troubleshooting workflow for unexpected reaction outcomes.

Possible Causes and Solutions:

e Cause 1: Impure Starting Material.

o Solution: Verify the purity of your 1-amino-2-indanol using techniques like Nuclear
Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography
(HPLC), or by checking its melting point. If impurities are detected, consider purification,
for example, by recrystallization.

o Cause 2: Degradation due to Improper Storage.
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o Solution: Ensure that the compound has been stored in a tightly sealed container, away
from light, and in a cool, dry place.[1] If air sensitivity is a concern, confirm it was stored
under an inert atmosphere.[3][6] If degradation is suspected, it is best to use a fresh batch
of the reagent.

o Cause 3: Incompatible Reagents or Solvents.

o Solution: Review the compatibility of all reagents and solvents used in your reaction. 1-
Amino-2-indanol is incompatible with strong acids, bases, and oxidizing agents.[1]

Problem: Physical Appearance Has Changed

Troubleshooting Workflow:
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Caption: Troubleshooting guide for changes in physical appearance.

Possible Causes and Solutions:

¢ Cause 1: Oxidation or Reaction with Air/Moisture.

o Solution: Discoloration can be a sign of oxidation. This is more likely if the container was
not properly sealed or if it was not stored under an inert atmosphere. For future use,
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ensure proper storage techniques are followed.

o Cause 2: Exposure to Light.

o Solution: Some organic compounds are light-sensitive. Store 1-amino-2-indanol in an
opaque container or in a dark location to prevent light-induced degradation.

e Cause 3: Contamination.

o Solution: The change in appearance could be due to cross-contamination from improper
handling. Always use clean spatulas and equipment when handling the compound.

Data and Protocols

hvsical and Chemical :

Property Value Reference
Molecular Formula CoH11NO [21[5][8]
Molecular Weight 149.19 g/mol [2][5]18]

Off-white to cream
Appearance _ [1][7]
powder/solid

Melting Point 117-121 °C [1][8]

Information not readily
Solubility available in searched

documents.

N Stable under normal
Stability N [1]
conditions.

Experimental Protocols

Protocol 1: Safe Handling of 1-Amino-2-indanol

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[1]5]
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» Personal Protective Equipment (PPE):

o

Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves before use.[5]

[¢]

Eye Protection: Use safety glasses with side-shields or goggles.[1]

[e]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[5]

[e]

Lab Coat: Wear a lab coat to protect skin and clothing.

e Handling Procedures:

[¢]

Avoid formation of dust and aerosols.[5]

[¢]

Avoid contact with skin, eyes, and clothing.[1]

[e]

Wash hands thoroughly after handling.[1][5]

o Do not eat, drink, or smoke in the handling area.[1]
Protocol 2: Accidental Release and Spill Cleanup
o Evacuate the Area: Evacuate non-essential personnel from the spill area.[5]
e Ventilate the Area: Ensure adequate ventilation.[5]
o Wear Appropriate PPE: Use the PPE outlined in the safe handling protocol.
o Contain the Spill:

o For solid spills, carefully sweep up the material without creating dust and place it in a
suitable, closed container for disposal.[5]

o Decontaminate the Area: Clean the spill area with an appropriate solvent and then wash with
soap and water.

» Waste Disposal: Dispose of the spilled material and any contaminated cleaning materials as
hazardous waste in accordance with local, state, and federal regulations.[1][5]
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Protocol 3: Storage of 1-Amino-2-indanol

Container: Keep the container tightly closed.[1]

Location: Store in a dry, cool, and well-ventilated place.[1]

Inert Atmosphere: For long-term storage or for high-purity applications, consider storing
under an inert atmosphere such as nitrogen.[3][6]

Incompatibilities: Store away from incompatible materials such as acids, bases, and strong
oxidizing agents.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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